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Compound of Interest

Compound Name: Ethyl 3-hydroxypentanoate

Cat. No.: B3053493 Get Quote

Essential Safety and Handling Guide for Ethyl 3-
hydroxypentanoate
Disclaimer: This guide is based on safety data for structurally similar chemicals, as a specific

Safety Data Sheet (SDS) for Ethyl 3-hydroxypentanoate (CAS 54074-85-0) was not readily

available. Researchers should always consult with their institution's Environmental Health and

Safety (EHS) department for specific guidance and conduct a thorough risk assessment before

handling any chemical.

This document provides immediate safety, handling, and disposal information for Ethyl 3-
hydroxypentanoate, tailored for research scientists and drug development professionals. The

following procedures are designed to ensure the safe use of this chemical in a laboratory

setting.

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

Ethyl 3-hydroxypentanoate, based on data for similar compounds.
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Protection Type Recommended Equipment Specifications

Eye/Face Protection
Chemical safety goggles or

face shield

Should comply with OSHA's

eye and face protection

regulations in 29 CFR

1910.133 or European

Standard EN166.[1][2][3]

Skin Protection
Chemical-resistant gloves and

lab coat

Wear appropriate protective

gloves and clothing to prevent

skin exposure.[1][2]

Respiratory Protection Not required under normal use

A NIOSH/MSHA or European

Standard EN 149 approved

respirator may be necessary

for large spills or in poorly

ventilated areas.[4]

Operational and Disposal Plans
Handling and Storage

Engineering Controls: Handle Ethyl 3-hydroxypentanoate in a well-ventilated area,

preferably within a chemical fume hood.[5] Ensure that an eyewash station and safety

shower are readily accessible.[2]

Handling Precautions: Avoid contact with skin and eyes.[6] Do not breathe vapors or mist.

Keep away from heat, sparks, and open flames, as the material is a combustible liquid.[1][6]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][2] Keep

away from strong oxidizing agents, strong acids, and strong bases.[1][2]

Spill Management
Isolate the Area: In case of a spill, immediately isolate the area. For a small spill, an

evacuation of the immediate downwind area may be necessary.[7]

Absorb the Spill: Use an inert absorbent material such as sand, silica gel, or universal binder

to soak up the spill.[1][7]
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Collect and Dispose: Carefully collect the absorbed material and place it into a suitable,

closed container for disposal.[1][7]

Decontaminate: Wash the spill area with soap and water.[7]

Disposal Plan
Dispose of Ethyl 3-hydroxypentanoate and any contaminated materials through a licensed

waste management company.[1][2][5] Do not dispose of down the drain.[1][2] All disposal

activities must be in accordance with local, state, and federal regulations.[1][2]

First-Aid Procedures
Exposure Route First-Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.[1][2][6]

Skin Contact

Immediately wash the affected area with soap

and plenty of water while removing all

contaminated clothing. Seek medical attention if

irritation persists.[1][2][6]

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration. Seek medical attention.[1]

[2][6]

Ingestion

Do not induce vomiting. Wash out the mouth

with water. Seek immediate medical assistance.

[1][2][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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